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Compound of Interest

Compound Name: 1-Docosene

CAS No.: 29730-67-4

Cat. No.: B7820821

Get Quote

1-Docosene (C22H44) is a linear alpha-olefin (LAO), a class of organic compounds

characterized by a terminal double bond.[1] This structural feature imparts significant chemical

reactivity, making it a valuable intermediate in the chemical industry.[2] As a long-chain alkene,

its extended twenty-two carbon backbone results in distinct physical properties, such as high

hydrophobicity and a waxy solid or semi-solid nature at room temperature.

While primarily produced synthetically for industrial use, 1-Docosene is also found in nature. It

has been identified as a lipophilic component in plants like Origanum vulgare and has been

reported in organisms such as Vanilla madagascariensis.[1][3] Its presence in biological

systems and its versatile chemical nature have made it a compound of interest for researchers

in materials science, synthetic chemistry, and even drug development. This guide provides a

comprehensive technical overview of 1-Docosene, focusing on its core chemical and physical

properties, synthesis, and key applications relevant to scientific and research professionals.

PART 1: Chemical Identity and Molecular Structure
A precise understanding of a molecule's identity is foundational to all scientific inquiry. 1-
Docosene is systematically identified by a set of standardized nomenclature and structural
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descriptors.

Key Identifiers:

Identifier Value Source(s)

IUPAC Name docos-1-ene [1][4]

CAS Number 1599-67-3 [4][5]

Molecular Formula C22H44 [1][4]

Molecular Weight 308.59 g/mol [1][5]

Synonyms Docos-1-ene, Docosene [1][4]

InChI

InChI=1S/C22H44/c1-3-5-7-9-

11-13-15-17-19-21-22-20-18-

16-14-12-10-8-6-4-2/h3H,1,4-

22H2,2H3

[4]

InChIKey
SPURMHFLEKVAAS-

UHFFFAOYSA-N
[4]

SMILES
CCCCCCCCCCCCCCCCCCC

CC=C
[1]

Molecular Structure Visualization:

The linear structure of 1-Docosene features a vinyl group at one end of a 20-carbon saturated

alkyl chain. This configuration is central to its chemical behavior.

Caption: Chemical structure of 1-Docosene (docos-1-ene).

PART 2: Physicochemical and Spectroscopic
Properties
The physical and spectroscopic data for 1-Docosene are critical for its application in various

processes, from predicting its behavior in formulations to confirming its identity and purity post-

synthesis.
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Physicochemical Data Table
The properties of 1-Docosene are largely dictated by its high molecular weight and long,

nonpolar alkyl chain.

Property Value Unit Source(s)

Physical State
Solid or semi-solid at

25°C
-

Melting Point 38 - 41 °C [5][6][7]

Normal Boiling Point 367 °C [6][7]

Boiling Point 174-178 @ 6.4 Torr °C [5]

Density ~0.80 g/cm³ [8]

Water Solubility
1.4e-05 (practically

insoluble)
g/L

LogP (Octanol/Water) 10.08 -

Vapor Pressure 3.3934e-9 @ 25°C bar [6]

Enthalpy of

Vaporization
95.6 @ 416 K kJ/mol [4]

Flash Point -273.15 (Calculated) °C [6]

Autoignition

Temperature
-273.15 (Calculated) °C [6]

Note: Some thermodynamic properties like flash point are calculated values and should be

treated with caution; experimental values are preferred where available.

The extremely low water solubility and high LogP value underscore 1-Docosene's highly

lipophilic and hydrophobic nature, a key characteristic for its use in non-aqueous systems and

as a precursor for surfactants.

Spectroscopic Profile
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Spectroscopic analysis provides a molecular fingerprint for 1-Docosene.

Nuclear Magnetic Resonance (NMR):

¹H NMR: The spectrum is characterized by a complex multiplet in the vinyl region (~4.9-

5.8 ppm) corresponding to the three protons of the terminal double bond, a triplet around

2.0 ppm for the allylic CH2 group, a large signal around 1.2-1.4 ppm for the repeating

methylene units of the long alkyl chain, and a terminal methyl group triplet around 0.9

ppm.[1]

¹³C NMR: Key signals include those for the two sp² hybridized carbons of the double bond

and a series of distinct signals for the sp³ carbons of the long alkyl chain.[1][9]

Mass Spectrometry (MS):

GC-MS: Electron ionization mass spectrometry typically shows a molecular ion peak (M+)

at m/z 308, along with a characteristic fragmentation pattern of long-chain hydrocarbons,

involving successive losses of alkyl fragments.[4][10]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic C-H stretching vibrations

for both sp² (~3079 cm⁻¹) and sp³ (~2850-2960 cm⁻¹) hybridized carbons, a C=C stretching

vibration around 1640 cm⁻¹, and C-H bending vibrations for the vinyl group.[4]

Kovats Retention Index: The Kovats retention index is a useful parameter in gas

chromatography for compound identification. For 1-Docosene on a standard non-polar

column, values are consistently reported in the range of 2188 to 2200.[1][11][12]

PART 3: Synthesis and Industrial Production
1-Docosene, like other linear alpha-olefins, is primarily synthesized on an industrial scale

through the oligomerization of ethylene. This process is crucial as it provides a direct and

efficient route to these valuable chemical building blocks.

Causality in Synthesis: The choice of catalyst and reaction conditions is paramount as it

dictates the distribution of alpha-olefin chain lengths in the final product (Schulz-Flory

distribution). Ziegler-Natta catalysts, typically based on aluminum-titanium systems, or

metallocene catalysts are commonly employed.[13][14] The goal is to optimize the process to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b7820821/docs?utm_src=pdf-body#introduction-understanding-the-significance-of-1-docosene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosene
https://spectrabase.com/compound/IzBXPTZJppk
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1599673&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1599673&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1599673&Mask=4
https://www.benchchem.com/product/b7820821/docs?utm_src=pdf-body#introduction-understanding-the-significance-of-1-docosene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Docosene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1599673&Mask=2000
https://www.pherobase.com/database/kovats/kovats-detail-delta1-22Hy.php
https://www.benchchem.com/product/b7820821/docs?utm_src=pdf-body#introduction-understanding-the-significance-of-1-docosene
https://www.benchchem.com/pdf/Benchmarking_the_properties_of_polymers_synthesized_with_1_Eicosene.pdf
https://chem.libretexts.org/Courses/Kenyon_College/Chemistry_231_and_232_-_Kenyon_College_(Getzler_Hofferberth_and_Hunsen)/12%3A_Reactions_to_Alkenes/12.15%3A_Synthesis_of__Polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


favor the production of specific chain lengths, such as the C22 fraction for 1-Docosene, based

on market demand.

General Synthesis Workflow:

Ethylene Oligomerization
Product Separation

Ethylene Feedstock

Polymerization Reactor
(Controlled T & P)

Ziegler-Natta or
Metallocene Catalyst

Reaction Quenching
(e.g., with alcohol)

Poly-alpha-olefin Mixture Fractional Distillation
Catalyst Removal &

Crude Product

1-Docosene (C22 Fraction)

Other α-Olefins
(C4-C30+)

Click to download full resolution via product page

Caption: Generalized workflow for the industrial synthesis of 1-Docosene.

Conceptual Protocol: Ethylene Oligomerization
Catalyst Preparation: An appropriate Ziegler-Natta or metallocene catalyst system is

prepared and activated.

Reaction Initiation: High-purity ethylene gas is fed into a high-pressure reactor containing the

catalyst and a solvent.

Oligomerization: The reaction is maintained under controlled temperature and pressure to

promote the chain growth of ethylene units. The specific conditions are optimized to

influence the chain length distribution of the resulting alpha-olefins.[13]

Termination: The reaction is terminated, often by introducing a deactivating agent like an

alcohol, which also helps in the subsequent separation of the catalyst residues.[13]

Separation and Purification: The resulting mixture of alpha-olefins with varying chain lengths

is separated by fractional distillation under vacuum to isolate the 1-Docosene (C22) fraction
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from lighter and heavier olefins.

PART 4: Key Applications in Research and
Development
The unique combination of a reactive terminal double bond and a long hydrophobic tail makes

1-Docosene a versatile platform molecule.

Comonomer in Polymer Synthesis
A primary application of 1-Docosene is as a comonomer in the production of polyethylene.[8]

Mechanism & Causality: When copolymerized with ethylene, the 1-Docosene molecule is

incorporated into the growing polyethylene chain. The 20-carbon alkyl chain forms a long

branch off the main polymer backbone. These long branches disrupt the close packing of the

polymer chains, which reduces the crystallinity and density of the material.[8] This allows for

the precise tailoring of polymer properties, leading to the production of linear low-density

polyethylene (LLDPE) and other specialty polymers with enhanced flexibility, toughness, and

stress-crack resistance compared to high-density polyethylene (HDPE).[13][15]

Precursor for Surfactants and Emulsifiers
The long C22 hydrophobic tail of 1-Docosene is ideal for creating powerful surfactants.

Surfactants are critical in drug formulations to solubilize poorly soluble active pharmaceutical

ingredients (APIs) and to form stable microemulsions for drug delivery systems.[16][17]

Synthetic Pathway: 1-Docosene can be converted into various classes of surfactants. For

instance, anionic surfactants can be produced by first converting 1-Docosene to 1-

docosanol via hydroboration-oxidation, followed by sulfation to yield sodium docosyl sulfate.

[16] This transformation converts the nonpolar alkene into an amphiphilic molecule with a

distinct polar head and a long nonpolar tail.

Conceptual Protocol: Synthesis of Sodium 1-Docosyl
Sulfate
This protocol outlines a laboratory-scale synthesis of an anionic surfactant from 1-Docosene.
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Step 1: Hydroboration-Oxidation to form 1-Docosanol

Dissolution: Dissolve 1-Docosene (1 equivalent) in anhydrous tetrahydrofuran (THF) in a

flask under an inert atmosphere (e.g., nitrogen).

Hydroboration: Cool the solution to 0°C and slowly add a solution of borane-THF complex

(BH3·THF, ~0.4 equivalents) dropwise. The reaction is typically stirred at 0°C for one hour

and then at room temperature for several hours to ensure complete reaction.

Oxidation: Cool the mixture back to 0°C. Slowly add aqueous sodium hydroxide (e.g., 3M

NaOH), followed by the careful dropwise addition of hydrogen peroxide (30% H2O2). This

step must be performed cautiously due to its exothermic nature.

Workup: After the oxidation is complete, the organic layer is separated, washed with brine,

dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to

yield crude 1-docosanol. The product can be further purified by recrystallization.

Step 2: Sulfation of 1-Docosanol

Complex Formation: In a separate flask, cool chlorosulfonic acid (1 equivalent) in a suitable

solvent like dichloromethane at 0°C.

Sulfation: Slowly add a solution of 1-docosanol (1 equivalent) in dichloromethane to the

chlorosulfonic acid solution, maintaining the temperature at 0°C.

Neutralization: After the reaction is complete, the mixture is slowly and carefully poured into

a cold aqueous solution of sodium hydroxide or sodium carbonate to neutralize the acid and

form the sodium salt of the sulfate ester.

Isolation: The aqueous layer containing the surfactant, sodium 1-docosyl sulfate, is

separated and can be used as a solution or evaporated to isolate the solid surfactant.[16]

Synthesis of Synthetic Lubricants
1-Docosene is used in the production of high-performance synthetic lubricants known as poly-

alpha-olefins (PAOs).[8]
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Mechanism & Causality: Through catalytic oligomerization, 1-Docosene can be converted

into larger molecules with highly branched and stable structures. These PAOs exhibit

excellent thermal stability, a high viscosity index (less change in viscosity with temperature),

and low pour points, making them superior to conventional mineral oil-based lubricants for

demanding applications such as in jet engines and automotive fluids.[8]

Potential Bioactivity
Research has indicated that 1-Docosene, found in certain plant extracts, may possess

bioactive properties, including antibacterial activity.[18] This makes it a compound of interest in

the search for new natural product-based therapeutic agents.[19]

PART 5: Safety and Handling
For professionals in research and development, adherence to safety protocols is non-

negotiable.

GHS Hazard Classification:

H304: May be fatal if swallowed and enters airways. This classification as an aspiration

hazard is common for long-chain, low-viscosity hydrocarbons.[1]

Other potential hazards: Some notifications to the ECHA C&L Inventory also include skin

irritation (H315), serious eye irritation (H319), and respiratory irritation (H335), though with

lower frequency.[1]

Precautionary Statements:

P301 + P310 + P331: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Do

NOT induce vomiting.[20]

P261, P280: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective

gloves/protective clothing/eye protection/face protection.[1]

P405: Store locked up.[20]

Handling and Storage:
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1-Docosene should be handled in a well-ventilated area using appropriate personal

protective equipment (PPE), including gloves and safety glasses.[20]

It should be stored in a dry, well-sealed container at room temperature.

Toxicology and Environmental Fate:

While comprehensive toxicological data is limited, related alpha-olefins are expected to be

readily biodegradable.[20]

Due to its very low water solubility, it is not expected to pose a significant hazard to aquatic

life at its limit of solubility.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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